1-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)cyclohexanecarboxamide

• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol
• IUPAC Name: 1-(1,3-dioxoisoindol-2-yl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C15H16N2O3/c16-14(20)15(8-4-1-5-9-15)17-12(18)10-6-2-3-7-11(10)13(17)19/h2-3,6-7H,1,4-5,8-9H2,(H2,16,20)
• InChI Key: RNNCWUKKTVCQDW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C(=O)N)N2C(=O)C3=CC=CC=C3C2=O

Description

1-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C15H16N2O3 and its molecular weight is 272.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude 1-phthalimidocyclohexanecarbonyl chloride prepared above in Step 3 is dissolved in 3.5 l tetrahydrofuran, and the solution cooled to 5° C. Ammonia is than bubbled into the solution with stirring until infra-red analysis of the liquid phase indicates that all the acid chloride is converted to the amide. The reaction mixture is then poured into 8 l of water with stirring, the product removed by filtration, washed with water and air-dried to give 259.1 of 1-phthalimidocyclohexanecarboxamide, melting point 224°-226° C.